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Compound of Interest

Compound Name: N-Boc-N-(1-ethylpropyl)-glycine

Cat. No.: B14882174

Get Quote

Executive Summary
-(3-pentyl) glycine (

1ep) is a specific

-substituted glycine monomer used in the design of bioactive peptoids (poly-

-substituted glycines). Unlike the widely used

-(1-phenylethyl) glycine (

spe), which is chiral and aromatic, the

-(3-pentyl) side chain is achiral, purely aliphatic, and sterically bulky.

This residue is critical for researchers aiming to:

Modulate Hydrophobicity: It provides high lipophilicity without the

-stacking interactions of aromatic groups.

Control Helicity: Its steric bulk at the
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-

position restricts backbone flexibility, promoting helical conformations (polyproline type-I like)
similar to

spe, but without inducing a preferred screw sense (handedness) unless influenced by chiral
neighbors.

Reduce Toxicity: Replacing aromatic residues (

spe,

phe) with aliphatic

-(3-pentyl) groups can lower hemolytic activity while maintaining membrane permeation.

Mechanism of Action & Structural Impact[1]
Steric Control of Backbone Conformation
The biological activity of peptoids is often dictated by their ability to fold into stable secondary

structures, particularly helices.

-Branching Effect: The 3-pentyl group is branched at the carbon directly attached to the
backbone nitrogen (the

-

position). This branching creates significant steric hindrance, restricting the

and

dihedral angles of the peptoid backbone.

Cis-Amide Preference: This steric bulk favors the cis conformation of the backbone amide

bond (

), which is a prerequisite for forming the peptoid helix (a 3-residue-per-turn structure).

Achirality: Because the 3-pentyl group is symmetric (

), it does not dictate a helical handedness. A homopolymer of
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-(3-pentyl) glycine will form a racemic mixture of left- and right-handed helices. To achieve a
bioactive, single-handed helix, it must be co-oligomerized with chiral residues (e.g.,

spe) which act as "chiral soldiers."

Membrane Interaction & Selectivity[2]
Hydrophobic Core: The 3-pentyl group is highly hydrophobic. In antimicrobial peptoids (AMP

mimics), it serves as the hydrophobic face of the amphipathic helix, facilitating insertion into

the bacterial lipid bilayer.

Toxicity Modulation: Aromatic residues like

spe are effective at membrane insertion but often cause high hemolysis (lysis of red blood
cells) due to deep penetration into mammalian membranes.

-(3-pentyl) offers a way to maintain high hydrophobicity with a different spatial profile,
potentially improving the Selectivity Index (bacterial killing vs. mammalian toxicity).

Comparative Performance Analysis
The following table compares

-(3-pentyl) glycine against standard peptoid residues used in drug discovery.

Table 1: Side Chain Performance Comparison
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Feature
-(3-pentyl)

glycine (

1ep)

-(1-phenylethyl)

glycine (

spe)

-isobutyl glycine

(

leu)

-benzyl glycine

(

phe)

Structure
Aliphatic,

-Branched

Aromatic,

-Branched

(Chiral)

Aliphatic,

-Branched
Aromatic, Linear

Helical

Propensity

High (Steric

induction)

Very High (Steric

+ Chiral)
Low (Flexible) Moderate

Chirality Achiral

Chiral (

or

)

Achiral Achiral

Hydrophobicity High High Moderate High

Hemolytic

Toxicity
Moderate to Low High Low High

Proteolytic

Stability

Excellent (Steric

shield)
Excellent Good Moderate

Primary

Application

Hydrophobic

core, Helix

stability without

chirality

Helix induction,

Cellular uptake

Flexible spacers,

Solubility

Hydrophobic

interactions

Experimental Protocols
Synthesis of -(3-pentyl) Peptoids (Sub-monomer
Method)
Peptoids are synthesized on a solid support using a two-step cycle: acylation and

displacement.

Materials:
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Resin: Rink Amide MBHA (0.6 mmol/g loading).

Reagents: Bromoacetic acid,

-diisopropylcarbodiimide (DIC), 3-aminopentane (for

-(3-pentyl) residue).

Solvent: Dimethylformamide (DMF).

Protocol:

Swelling: Swell resin in DMF for 20 mins.

Fmoc Deprotection: 20% Piperidine in DMF (2 x 5 mins). Wash with DMF.

Step 1: Acylation:

Add 1.2 M Bromoacetic acid in DMF (2 mL).

Add 1.0 M DIC in DMF (2 mL).

Microwave irradiation: 35°C for 30 seconds (or shake at RT for 20 mins).

Wash resin with DMF (3x).[1]

Step 2: Displacement (Introduction of Side Chain):

Prepare a 1.0 M solution of 3-aminopentane in DMF.

Add to resin.

Microwave irradiation: 50°C for 1 min (or shake at RT for 60 mins). Note: The steric bulk of

3-aminopentane requires slightly more forcing conditions than primary amines.

Wash resin with DMF (3x).[1]

Repeat: Cycle steps 3-4 for desired sequence.

Cleavage: 95% TFA, 2.5% TIS, 2.5% Water for 2 hours.
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Antimicrobial Assay (MIC Determination)
Objective: Determine the Minimum Inhibitory Concentration against E. coli (Gram-negative) and

S. aureus (Gram-positive).

Inoculum: Dilute overnight bacterial culture to

CFU/mL in Mueller-Hinton Broth (MHB).

Plating: Add 100 µL of inoculum to 96-well plates containing serial dilutions of the

-(3-pentyl) peptoid (e.g., 0.5 – 256 µg/mL).

Incubation: Incubate at 37°C for 18-24 hours.

Readout: MIC is the lowest concentration with no visible growth (OD600 < 0.1).

Hemolysis Assay (Toxicity)
Objective: Measure membrane disruption of mammalian red blood cells (RBCs).

Preparation: Wash human or sheep RBCs 3x in PBS; resuspend to 10% (v/v).

Incubation: Mix 100 µL RBC suspension with 100 µL peptoid solution (in PBS). Incubate 1 hr

at 37°C.

Controls: PBS (0% hemolysis), 1% Triton X-100 (100% hemolysis).

Measurement: Centrifuge (1000g, 10 min). Measure absorbance of supernatant at 540 nm

(Hemoglobin release).

Calculation:

.

Visualizations
Diagram 1: Structural Impact of Side Chain Selection
This diagram illustrates how the selection of the
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-(3-pentyl) side chain influences the peptoid backbone conformation compared to linear and
aromatic alternatives.

Side Chain Selection

Structural Consequence
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Click to download full resolution via product page

Caption: Comparison of side-chain effects on peptoid secondary structure.

-(3-pentyl) induces helicity via steric bulk but lacks chiral induction.

Diagram 2: Experimental Workflow for Bioactivity
Assessment
A self-validating workflow ensuring the synthesized peptoid is correctly characterized before

biological testing.

Solid Phase Synthesis
(Sub-monomer: 3-aminopentane)

QC: HPLC (>95%) & MS
(Verify Mass: +71 Da shift)

Circular Dichroism
(Check Helicity in MeOH)

If Pure MIC Assay
(E. coli / S. aureus)

Confirm Structure Hemolysis Assay
(RBC Toxicity)

If Active (<32 µg/mL) Calculate Selectivity Index
(HC50 / MIC)
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Caption: Step-by-step workflow from synthesis to bioactivity validation. QC and CD steps are

critical checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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